6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a heterocyclic compound that contains both imidazole and thiazole rings in its structure. This compound has been synthesized using various methods and has shown promising results in several scientific studies.
Scientific Research Applications
Synthesis and Structural Analysis
Regioisomer Synthesis and Anti-inflammatory Activity : A study by Shilcrat et al. (1991) reported on the synthesis of regioisomers of 6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole and their structural analysis using X-ray crystallography. They also evaluated their anti-inflammatory activity, finding less edema inhibition compared to a known anti-inflammatory agent (Shilcrat et al., 1991).
Microwave-Assisted Synthesis : Kamila et al. (2012) described the microwave-assisted synthesis of N-Phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines, demonstrating an efficient method for creating derivatives of 6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole (Kamila et al., 2012).
Biological and Medical Research
Anticancer Potential : Potikha and Brovarets (2020) explored the antitumor activity of imidazo[2,1-b][1,3]thiazole derivatives, finding moderate effectiveness against kidney cancer cells and a weaker effect on other cancer cell lines (Potikha & Brovarets, 2020).
Immunoregulatory Anti-inflammatory Agents : A study by Bender et al. (1985) on substituted 5,6-diaryl-2,3-dihydroimidazo[2,1-b]thiazoles highlighted their potential as immunoregulatory anti-inflammatory agents, with certain compounds showing significant activity in models of inflammation and immunoregulation (Bender et al., 1985).
EGFR and IGF1R Inhibitors in Cancer : Gadekar et al. (2021) investigated 2,3-dihydroimidazo[2,1-b]thiazoles as dual kinase inhibitors of IGF1R and EGFR, identifying compounds with promising activity against both wild type and mutant forms of these enzymes, relevant in cancer treatment (Gadekar et al., 2021).
Antituberculosis Activity : Ulusoy (2002) synthesized derivatives of Imidazo [2][1-b]thiazole and evaluated them for antituberculosis activity. They found that some compounds exhibited significant inhibition of Mycobacterium tuberculosis (Ulusoy, 2002).
Chemical Research
- Herbicidal Applications : Andreani et al. (1996) synthesized imidazo[2,1-b]thiazoles with various groups and tested them as herbicides, finding moderate post-emergence herbicidal activity in some derivatives (Andreani et al., 1996).
properties
CAS RN |
4335-29-9 |
---|---|
Product Name |
6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride |
Molecular Formula |
C11H11ClN2S |
Molecular Weight |
238.74 g/mol |
IUPAC Name |
6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazole;hydrochloride |
InChI |
InChI=1S/C11H10N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,8H,6-7H2;1H |
InChI Key |
WSHGBVKJQHFYCZ-UHFFFAOYSA-N |
SMILES |
C1CSC2=NC(=CN21)C3=CC=CC=C3.Cl |
Canonical SMILES |
C1CSC2=NC(=CN21)C3=CC=CC=C3.Cl |
Other CAS RN |
4335-29-9 |
Purity |
95% |
Related CAS |
4335-28-8 (free base) |
synonyms |
6-phenyl-2,3-dihydroimidazo[2,1-b]thiazole hydrochloride; AC1MD4BJ; CTK8I7338; MolPort-000-653-456 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.